Cas no 849238-20-6 (3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde)

3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde structure
849238-20-6 structure
Product Name:3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde
CAS No:849238-20-6
MF:C33H50O6
MW:542.746510982513
CID:2806401
PubChem ID:71406647
Update Time:2025-04-21

3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • DTXSID30827247
    • 849238-20-6
    • 3-(OCTYLOXY)-2-(2-{2-[2-(OCTYLOXY)PHENOXY]ETHOXY}ETHOXY)BENZALDEHYDE
    • 3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde
    • Inchi: 1S/C33H50O6/c1-3-5-7-9-11-15-22-36-30-19-13-14-20-31(30)38-26-24-35-25-27-39-33-29(28-34)18-17-21-32(33)37-23-16-12-10-8-6-4-2/h13-14,17-21,28H,3-12,15-16,22-27H2,1-2H3
    • InChI Key: MWXFSWINYJVVRL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=O)C=1OCCOCCOC1C=CC=CC=1OCCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 542.36073931Da
  • Monoisotopic Mass: 542.36073931Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 25
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 63.2Ų

3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde Related Literature

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